Cas no 1594626-45-5 (1-(3-aminocyclopentyl)ethan-1-one)

• Product Name: 1-(3-aminocyclopentyl)ethan-1-one
• CAS No: 1594626-45-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5989855
• PubChem ID: 58035643
• Update Time: 2025-06-11

1-(3-aminocyclopentyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-aminocyclopentyl)-
• 1-(3-aminocyclopentyl)ethan-1-one
• EN300-183794
• 1594626-45-5
• SCHEMBL805302
• AKOS026743194

• Inchi： 1S/C7H13NO/c1-5(9)6-2-3-7(8)4-6/h6-7H,2-4,8H2,1H3
• InChI Key： IJWAIBWJVAHTLY-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCC(N)C1)C

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 200.8±33.0 °C(Predicted)
• pka: 10.34±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-aminocyclopentyl)ethan-1-one

Recent Advances in the Study of 1-(3-aminocyclopentyl)ethan-1-one (CAS: 1594626-45-5) in Chemical Biology and Pharmaceutical Research

1-(3-aminocyclopentyl)ethan-1-one (CAS: 1594626-45-5) is a cyclopentyl derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the fields of neurology and oncology.

A key area of research involving 1-(3-aminocyclopentyl)ethan-1-one focuses on its incorporation into small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing selective kinase inhibitors. The study utilized computational modeling and high-throughput screening to optimize the compound's binding affinity, resulting in promising candidates for further preclinical evaluation.

Another notable application of 1-(3-aminocyclopentyl)ethan-1-one is in the synthesis of prodrugs and drug conjugates. Researchers have leveraged its amine functionality to create stable linkages with various therapeutic payloads, enhancing drug delivery and bioavailability. Recent work in this area has shown that derivatives of this compound can improve the pharmacokinetic profiles of anticancer agents, as reported in a 2024 article in Bioorganic & Medicinal Chemistry Letters.

In addition to its pharmacological potential, 1-(3-aminocyclopentyl)ethan-1-one has also been investigated for its role in chemical biology tools. Its ability to serve as a bifunctional linker has enabled the development of probes for studying protein-protein interactions and enzyme activity. A 2023 study in ACS Chemical Biology detailed the use of this compound in the design of activity-based probes for profiling protease activity in complex biological samples.

Despite these advancements, challenges remain in the optimization of 1-(3-aminocyclopentyl)ethan-1-one-based compounds. Issues such as metabolic stability and off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academic and industrial researchers are expected to drive the translation of these findings into clinically viable therapeutics.

In conclusion, 1-(3-aminocyclopentyl)ethan-1-one (CAS: 1594626-45-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility and potential for diverse applications underscore the importance of continued exploration. Future studies should focus on elucidating its mechanisms of action and expanding its utility in drug development pipelines.